Cas no 827303-22-0 (Acridine, 9-(ethenylsulfinyl)-2,7-dimethoxy-)

Acridine, 9-(ethenylsulfinyl)-2,7-dimethoxy- structure

827303-22-0 structure

Product name:Acridine, 9-(ethenylsulfinyl)-2,7-dimethoxy-

CAS No:827303-22-0

MF:C₁₇H₁₅NO₃S

MW:313.3709

CID:685459

PubChem ID:71417622

Chemical and Physical Properties
Related Products

Acridine, 9-(ethenylsulfinyl)-2,7-dimethoxy- Chemical and Physical Properties

Names and Identifiers

- Acridine, 9-(ethenylsulfinyl)-2,7-dimethoxy-
- 9-ethenylsulfinyl-2,7-dimethoxyacridine
- DTXSID50836957
- 827303-22-0
- 9-(ETHENESULFINYL)-2,7-DIMETHOXYACRIDINE
- Inchi： InChI=1S/C17H15NO3S/c1-4-22(19)17-13-9-11(20-2)5-7-15(13)18-16-8-6-12(21-3)10-14(16)17/h4-10H,1H2,2-3H3
- InChI Key： YGDFKJQWZYPROP-UHFFFAOYSA-N
- SMILES： COC1=CC2=C(C=C1)N=C3C=CC(=CC3=C2S(=O)C=C)OC

Computed Properties

Exact Mass: 313.07726451g/mol
Monoisotopic Mass: 313.07726451g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 22
Rotatable Bond Count: 4
Complexity: 402
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 67.6Å²
XLogP3: 3.2

Acridine, 9-(ethenylsulfinyl)-2,7-dimethoxy- Related Literature

1. A 3D organopolymolybdate polymer with unusual topology functionalized by 1,4-bis(1,2,4-triazol-1-yl)butane through Mo–N bond†

Xiuli Wang,Jin Li,Aixiang Tian,Guocheng Liu,Qiang Gao,Hongyan Lin,Dan Zhao CrystEngComm, 2011,13, 2194-2196
2. 2D layered SiC/C2N van der Waals type-II heterostructure: a visible-light-driven photocatalyst for water splitting

Zongle Ma,Bojun Peng,Jian Zeng,Yingbin Zhang,Kai-Wu Luo,Ling-Ling Wang New J. Chem., 2020,44, 15439-15445
3. 4,5-Diazafluorene co-oligomers as electron-deficient light-emitting materials and selective fluorescence sensors for mercury(ii) cations†‡

Sanjay Ghosh,Abdulaziz S. Alghunaim,Mohammed H. Al-mashhadani,Michal P. Krompiec,Megan Hallett,Igor F. Perepichka J. Mater. Chem. C, 2018,6, 3762-3773
4. A computational study of the reactions of a β-diketiminatoaluminium(i) complex with the hydrogen atom and the electron†

Iain McKenzie,Paul W. Percival,Jason A. C. Clyburne Chem. Commun., 2005, 1134-1136
5. A bifunctional DNA probe for sensing pH and microRNA using a nanopore†

Yun Zhang,Peng Song,Bingyuan Guo,Wenying Hao,Lei Liu Analyst, 2020,145, 7025-7029
6. A closer look into deep eutectic solvents: exploring intermolecular interactions using solvatochromic probes

A. J. S. McIntosh,T. Welton,L. C. Branco Phys. Chem. Chem. Phys., 2018,20, 206-213
7. A capped trigonal prismatic cobalt(ii) complex as a structural archetype for single-ion magnets†

Gangji Yi,Huihui Cui,Chunyang Zhang,Wen Zhao,Lei Chen,Yi-Quan Zhang,Xue-Tai Chen,You Song,Aihua Yuan Dalton Trans., 2020,49, 2063-2067
8. A “light-on” colorimetric assay for anion detection using the inhibitory effect of anions on the catalytic activity of metal nanoparticles for the degradation of methyl orange†

Fan Yang,Xiurong Yang Analyst, 2014,139, 6122-6125
9. 3D printing of Fe-based bulk metallic glasses and composites with large dimensions and enhanced toughness by thermal spraying†

Cheng Zhang,Wei Wang,Yi-Cheng Li,Yan-Ge Yang,Yue Wu,Lin Liu J. Mater. Chem. A, 2018,6, 6800-6805
10. A bluish-green emitting organic compound methyl 3-[(E)-(2-hydroxy-1-naphthyl)methylidene]carbazate: spectroscopic, thermal, fluorescence, antimicrobial and molecular docking studies†

G. Gomathi,T. Srinivasan,D. Velmurugan,R. Gopalakrishnan RSC Adv., 2015,5, 44742-44748

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